Acetyl-L-carnitine hydrochloride

Specification

• Description: Acetyl-L-Carnitine Hydrochloride is a nutritional supplement composed of the hydrochloride salt form of the acetylated form of the endogenously produced L-carnitine, with potential neuroprotective, cognitive-enhancing, anti-depressive and immunomodulating activities. L-carnitine is responsible for the transport of fatty acids into the mitochondria for breakdown. It may also relieve peripheral neuropathy induced by chemotherapy, diabetes or other diseases. In addition, acetyl-L-carnitine may modulate the immune response by increasing T-lymphocytes maturation and may downregulate pro-inflammatory cytokines in response to viruses, such as SARS-CoV-2. It may also disrupt the ACE2 signaling pathway and inhibit the production of reactive oxygen species (ROS).
• CAS No.: 5080-50-2
• Molecular Formula: C9H18NO4.Cl; C9H18ClNO4
• Molecular Weight: 242.71 g/mol
• IUPAC Name: (3R)-3-(2,2,2-trideuterioacetyl)oxy-4-(trimethylazaniumyl)butanoate;hydrochloride
• Standard InChI: InChI=1S/C9H17NO4.ClH/c1-7(11)14-8(5-9(12)13)6-10(2,3)4;/h8H,5-6H2,1-4H3;1H/t8-;/m1./s1/i1D3
• Standard InChI Key: JATPLOXBFFRHDN-SPMMGKNWSA-N
• Isomeric SMILES: [2H]C([2H])([2H])C(=O)O[C@H](CC(=O)[O-])C[N+](C)(C)C.Cl
• SMILES: CC(=O)OC(CC(=O)[O-])C[N+](C)(C)C.Cl
• Canonical SMILES: CC(=O)OC(CC(=O)[O-])C[N+](C)(C)C.Cl
• Melting Point: 145 °C